Cas no 69129-65-3 (Benzenesulfonyl chloride, 3-methyl-4-propoxy-)

• Product Name: Benzenesulfonyl chloride, 3-methyl-4-propoxy-
• CAS No: 69129-65-3
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 1736445
• Update Time: 2024-11-27

Benzenesulfonyl chloride, 3-methyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-methyl-4-propoxy-
• 3-methyl-4-propoxybenzenesulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-3-6-14-10-5-4-9(7-8(10)2)15(11,12)13/h4-5,7H,3,6H2,1-2H3
• InChI Key： DMJDDAXXIFSZJP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCCC)C(C)=C1

Computed Properties

• Exact Mass: 248.02749

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 356.9±30.0 °C(Predicted)
• PSA: 43.37